(5-Bromo-2-chlorobenzyl)hydrazine
Overview
Description
(5-Bromo-2-chlorobenzyl)hydrazine is an organic compound with the molecular formula C7H8BrClN2. It is a derivative of benzylhydrazine, where the benzyl group is substituted with bromine and chlorine atoms at the 5 and 2 positions, respectively .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5-Bromo-2-chlorobenzyl)hydrazine typically involves the reaction of 5-bromo-2-chlorobenzyl chloride with hydrazine hydrate. The reaction is carried out in an organic solvent such as ethanol or methanol under reflux conditions. The product is then purified by recrystallization .
Industrial Production Methods
the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product .
Chemical Reactions Analysis
Types of Reactions
(5-Bromo-2-chlorobenzyl)hydrazine undergoes several types of chemical reactions, including:
Nucleophilic substitution: The hydrazine group can participate in nucleophilic substitution reactions, replacing other functional groups on the benzyl ring.
Oxidation and reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of various derivatives.
Common Reagents and Conditions
Nucleophilic substitution: Common reagents include alkyl halides and acyl chlorides.
Oxidation and reduction: Reagents such as potassium permanganate (oxidation) and sodium borohydride (reduction) are commonly used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an alkyl halide can yield a substituted benzylhydrazine derivative .
Scientific Research Applications
(5-Bromo-2-chlorobenzyl)hydrazine has several scientific research applications, including:
Comparison with Similar Compounds
Similar Compounds
Benzylhydrazine: The parent compound, which lacks the bromine and chlorine substitutions.
(5-Bromo-2-chlorobenzyl)amine: A related compound where the hydrazine group is replaced with an amine group.
Uniqueness
(5-Bromo-2-chlorobenzyl)hydrazine is unique due to the presence of both bromine and chlorine atoms on the benzyl ring, which can influence its reactivity and biological activity. The combination of these substituents with the hydrazine group provides a versatile platform for further chemical modifications and applications .
Properties
Molecular Formula |
C7H8BrClN2 |
|---|---|
Molecular Weight |
235.51 g/mol |
IUPAC Name |
(5-bromo-2-chlorophenyl)methylhydrazine |
InChI |
InChI=1S/C7H8BrClN2/c8-6-1-2-7(9)5(3-6)4-11-10/h1-3,11H,4,10H2 |
InChI Key |
SOBTVAJOCMJERZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1Br)CNN)Cl |
Origin of Product |
United States |
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